Cas no 380476-81-3 (Methyl 2-[[2-cyano-3-[3-methoxy-4-[(4-methylbenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate)

• Product Name: Methyl 2-[[2-cyano-3-[3-methoxy-4-[(4-methylbenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate
• CAS No: 380476-81-3
• MF: C₂₇H₂₂N₂O₆
• MW: 470.473387241364
• CID: 5446272
• PubChem ID: 1516673
• Update Time: 2025-05-24

Methyl 2-[[2-cyano-3-[3-methoxy-4-[(4-methylbenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[[(Z)-2-cyano-3-[3-methoxy-4-(4-methylbenzoyl)oxyphenyl]prop-2-enoyl]amino]benzoate
• methyl 2-{2-cyano-3-[3-methoxy-4-(4-methylbenzoyloxy)phenyl]prop-2-enamido}benzoate
• Z56832631
• EN300-26597763
• 380476-81-3
• Methyl 2-[[2-cyano-3-[3-methoxy-4-[(4-methylbenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate

• Inchi： 1S/C27H22N2O6/c1-17-8-11-19(12-9-17)26(31)35-23-13-10-18(15-24(23)33-2)14-20(16-28)25(30)29-22-7-5-4-6-21(22)27(32)34-3/h4-15H,1-3H3,(H,29,30)
• InChI Key： ISYQQJUSAMUEAF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(=O)C(C#N)=CC1=CC=C(OC(=O)C2=CC=C(C)C=C2)C(OC)=C1

Computed Properties

• Exact Mass: 470.14778643g/mol
• Monoisotopic Mass: 470.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 739.7±60.0 °C(Predicted)
• pka: 10.23±0.70(Predicted)

Additional information on Methyl 2-[[2-cyano-3-[3-methoxy-4-[(4-methylbenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate

Methyl 2-[[2-cyano-3-[3-methoxy-4-[(4-methylbenzoyl)oxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate (CAS No. 380476-81-3): A Comprehensive Overview

Methyl 2-[[2-cyano-3-[3-methoxy-4-[4-methylbenzoyloxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate, identified by its CAS number 380476-81-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The molecular framework of Methyl 2-[[2-cyano-3-[3-methoxy-4-[4-methylbenzoyloxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate incorporates several key functional groups, including cyano, methoxy, and benzoyloxy moieties. These groups contribute to the compound's unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and derivatization. The presence of a conjugated system, consisting of the enone and amine functionalities, enhances its potential utility in photophysical and photochemical applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of structurally complex organic compounds. Methyl 2-[[2-cyano-3-[3-methoxy-4-[4-methylbenzoyloxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory responses and metabolic disorders. The benzoyl group, in particular, has been associated with anti-inflammatory and analgesic properties in several natural products and synthetic derivatives.

The synthesis of Methyl 2-[[2-cyano-3-[3-methoxy-4-[4-methylbenzoyloxy]phenyl]-1-oxo-2-propen-1-yl]amino]benzoate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions, nucleophilic substitutions, and functional group transformations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic ring systems efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate and final products.

The pharmacokinetic profile of Methyl 2-[[2-cyano-3-[3-methoxy-4-[4-methylbenzoyloxy]phenyl]-1-oxo-2-propen-1-yll amino]benzoate is another critical aspect that has been examined. Studies indicate that the compound exhibits moderate solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at tested doses, suggesting a favorable safety profile for further clinical investigation.

In the realm of drug discovery, Methyl 2-[2-cyano-3-[3-methoxy-4-[4-methylbenzoyloxy]phenyl]-1-oxyo-^]]amino] benzoate has been utilized as a key intermediate in the synthesis of more complex molecules with enhanced pharmacological activity. Researchers have leveraged its structural features to develop derivatives with improved binding affinity to target proteins. This approach aligns with the growing trend towards structure-based drug design, where computational modeling plays a crucial role in predicting molecular interactions.

The impact of Methyl 2-[cyano-3-[Methoxy-4-[Benzoyloxy]phenyl]-1-oxy->propen-1y]amino]benzoate on therapeutic outcomes remains an area of active investigation. Ongoing clinical trials are evaluating its efficacy in treating conditions such as chronic inflammation and metabolic syndrome. The compound's ability to interact with multiple biological targets makes it a promising candidate for multitargeted drug development strategies.

The future prospects of Methyl 2-[Cyano-3[Methoxy-4[Benzoyloxy]phenyl]-1-oxy->propen-1y]amino] benzoate extend beyond its current applications. Advances in synthetic chemistry may enable the development of more efficient synthetic routes, reducing costs and improving scalability. Additionally, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential for translating laboratory findings into tangible therapeutic benefits.

In conclusion, Methyl 2[Cyan-3[Methoxy-4[Benzoyloxy]phenyl]-1-oxy->propen-1-yll amino38047681) represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile functional groups make it a valuable tool for drug discovery and biochemical research. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing global health challenges.`